Cas no 1700180-06-8 (7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1700180-06-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5746086
• PubChem ID: 136710524
• Update Time: 2025-06-11

7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118592
• 1700180-06-8
• Imidazo[1,2-a]pyrimidine, 7-ethyl-1,5,6,7-tetrahydro-2,6-dimethyl-
• 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C10H17N3/c1-4-9-7(2)5-13-6-8(3)11-10(13)12-9/h6-7,9H,4-5H2,1-3H3,(H,11,12)
• InChI Key： MLEUFNTVOKYJMK-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1NC(CC)C(C)C2

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 254.5±23.0 °C(Predicted)
• pka: 9.86±0.70(Predicted)

Additional information on 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 7-Ethyl-2,6-Dimethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1700180-06-8)

7-Ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1700180-06-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine make it an intriguing candidate for further investigation and development.

The chemical structure of 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine consists of a fused ring system with an imidazole and a pyrimidine moiety. The presence of the ethyl and dimethyl substituents at specific positions on the ring system imparts unique properties to this compound. These substituents can influence the compound's solubility, stability, and biological activity. Recent studies have highlighted the importance of these structural modifications in enhancing the pharmacological properties of imidazopyrimidine derivatives.

In terms of its biological activity, 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has shown promising results in various preclinical studies. Research has demonstrated its potential as an antitumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibition of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells.

Beyond its antitumor properties, 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma involve the activation of pro-inflammatory pathways. Preclinical studies have shown that this compound can effectively modulate these pathways by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. This dual functionality as both an antitumor and anti-inflammatory agent makes it a versatile candidate for further development.

The pharmacokinetic profile of 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is another critical aspect that has been explored in recent research. Studies have indicated that this compound exhibits favorable absorption and distribution properties when administered orally or intravenously. Its metabolic stability and low toxicity profile further enhance its potential as a therapeutic agent. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over time.

In addition to its pharmacological properties, the synthetic accessibility of 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is an important consideration for its development as a pharmaceutical product. Recent advances in synthetic chemistry have led to the development of efficient and scalable methods for synthesizing this compound. These methods involve multi-step reactions that can be optimized to achieve high yields and purity levels. The ability to produce this compound on a large scale is essential for conducting extensive preclinical and clinical trials.

Clinical trials are a crucial step in evaluating the safety and efficacy of new compounds like 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. While preclinical studies have provided promising results, it is essential to validate these findings in human subjects. Several Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in healthy volunteers. These trials will provide valuable data on dosing regimens and potential side effects. If these initial trials are successful, subsequent Phase II and III trials will be conducted to evaluate the compound's efficacy in treating specific diseases.

The potential applications of 7-ethyl-2,6-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine extend beyond cancer and inflammatory diseases. Researchers are also exploring its use in other therapeutic areas such as neurodegenerative disorders and viral infections. For example, preliminary studies have shown that this compound can inhibit viral replication by targeting specific viral enzymes. This broad spectrum of activity makes it a promising candidate for further investigation across multiple therapeutic areas.

In conclusion, 7-Ethyl-2，6-dimethyl-5，6，7，8-H-imidazo [1， 2-a] pyrimidine (CAS No. 1700180–06–8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As more data becomes available from preclinical and clinical studies, 7-Ethyl - 2， 6-Dimethyl - 5， 6， 7， 8-H - Imidazol [1， 2-A] Pyrimidine (CAS No . 1700180 - 06 - 8) is poised to play a crucial role in advancing our understanding and treatment of various diseases.